6''-O-L-Arabinopyranosylastragalin

• IUPAC Name: 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• InChI: InChI=1S/C26H28O15/c27-10-3-1-9(2-4-10)23-24(19(33)16-12(29)5-11(28)6-14(16)39-23)41-26-22(36)20(34)18(32)15(40-26)8-38-25-21(35)17(31)13(30)7-37-25/h1-6,13,15,17-18,20-22,25-32,34-36H,7-8H2/t13-,15+,17-,18+,20-,21+,22+,25-,26-/m0/s1
• InChI Key: YJPZWZRYHLEDNA-KSPKLRDJSA-N
• Canonical SMILES: C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)O)O)O)O)O)O
• Isomeric SMILES: C1[C@@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)O)O)O)O)O)O
• Molecular Formula: C26H28O15
• DSSTOX Substance ID: DTXSID501347878
• Molecular Weight: 580.5 g/mol
• CAS RN: 110352-79-9

Description

6''-O-L-Arabinopyranosylastragalin is a flavonoid compound found in various plant species. It has been studied for its potential therapeutic properties, including anti-inflammatory, antioxidant, and anti-cancer effects.

Scientific Research Applications

Intestinal Immune System Modulation

Arabino-3,6-galactan (AMA-1-b-PS2), a compound derived from Astragalus membranaceus, has shown significant intestinal immunomodulatory activity. This compound, which contains arabinopyranosyl units, may play a role in modulating both the systemic and gastric mucosal immune systems (Lim et al., 2016).

Plant Cell Wall Protein Biosynthesis

Arabinogalactan proteins (AGPs) are crucial in plant growth and development. The glycosylation of these proteins involves complex processes, including the addition of arabinopyranosyl residues. The intricate process of AGP glycosylation in plants like Arabidopsis thaliana has been studied, emphasizing the critical role of arabinopyranosyl units in this context (Showalter & Basu, 2016).

Glycoside Hydrolase Family and Enzymatic Activity

A β-l-Arabinopyranosidase from Streptomyces avermitilis, a member of the Glycoside Hydrolase Family 27, has been identified. This enzyme plays a significant role in the degradation of arabinogalactan proteins, which are complex molecules in plant cell surfaces (Ichinose et al., 2009).

Arabinogalactan Proteoglycans and Biological Roles

The study of arabinogalactan proteoglycans, including their interactions with carbohydrate-binding proteins and biological roles, has been a focus of research. These proteoglycans, containing arabinopyranose and galactose, play significant roles in various biological processes (Clarke, Anderson, & Stone, 1979).

Polysaccharide-Induced Lymphocyte Proliferation

A purified arabinogalactan polymer, ACDP-2, isolated from Cistanche deserticola, induced lymphocyte proliferation in a dose-dependent manner. This effect is attributed to the specific structural features of the polymer, which include arabinopyranosyl residues (Wu et al., 2005).